Cas no 2097917-45-6 (4-4-({2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole)

• Product Name: 4-4-({2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole
• CAS No: 2097917-45-6
• MF: C₁₇H₁₅ClN₂O₃S₂
• MW: 394.895600557327
• CID: 5836362
• PubChem ID: 126853478
• Update Time: 2025-10-31

4-4-({2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-4-({2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole
• 4-[4-[(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)sulfonyl]phenyl]-2-methyl-1,3-oxazole
• F6553-7337
• 4-[4-({2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}sulfonyl)phenyl]-2-methyl-1,3-oxazole
• 2097917-45-6
• AKOS040702850
• 4-(4-((2-Chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)sulfonyl)phenyl)-2-methyloxazole

• Inchi： 1S/C17H15ClN2O3S2/c1-11-19-15(10-23-11)12-2-4-14(5-3-12)25(21,22)20-7-6-16-13(9-20)8-17(18)24-16/h2-5,8,10H,6-7,9H2,1H3
• InChI Key： LTFYWNOSJIRPDI-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CCN(C2)S(C2C=CC(C3=COC(C)=N3)=CC=2)(=O)=O)S1

Computed Properties

• Exact Mass: 394.0212624g/mol
• Monoisotopic Mass: 394.0212624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 100Ų

Additional information on 4-4-({2-chloro-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole

Introduction to 4-4-({2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole (CAS No. 2097917-45-6)

The compound 4-4-({2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole, identified by its CAS number 2097917-45-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound integrates a thieno[3,2-c]pyridine core with a sulfonylphenyl moiety, linked through an oxazole scaffold. Such a design not only enhances the molecular complexity but also opens up new avenues for drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. The presence of the sulfonyl group in this compound imparts unique electronic and steric properties, which can modulate its interaction with biological targets. Specifically, the thieno[3,2-c]pyridine moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, making it an attractive scaffold for designing molecules with high binding affinity. The phenyl ring further extends the molecular surface for optimal receptor recognition.

The 1,3-oxazole ring is another key structural feature that contributes to the compound's pharmacological profile. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. In this context, the incorporation of an oxazole unit into the molecular structure of 4-4-({2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole suggests potential therapeutic benefits in these areas. Moreover, the presence of a methyl group at the 2-position of the oxazole ring may further enhance the compound's metabolic stability and bioavailability.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the chloro-thieno[3,2-c]pyridine unit is particularly noteworthy, as it requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal catalysis and palladium-mediated cross-coupling reactions have been instrumental in achieving this synthesis.

The biological evaluation of 4-4-({2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}sulfonyl)phenyl-2-methyl-1,3-oxazole has revealed promising activities in several in vitro assays. Studies have demonstrated its efficacy against various enzymatic targets relevant to human health conditions. For instance, preliminary data indicate that this compound exhibits inhibitory effects on certain kinases and transcription factors that are implicated in cancer progression. Additionally, its interaction with other biological pathways suggests potential applications in treating inflammatory diseases and neurodegenerative disorders.

The mechanistic insights into the pharmacological action of this compound have been a focus of recent investigations. Computational modeling studies have been employed to elucidate how the molecule interacts with its target proteins at an atomic level. These studies have provided valuable insights into the binding modes and key interactions that contribute to its biological activity. Furthermore, structural modifications based on these findings have led to the development of more potent derivatives with improved pharmacokinetic profiles.

In conclusion,4-4-( { 2 - chloro - 4 H , 5 H , 6 H , 7 H - thien o [ 3 , 2 - c ] p y ridin - 5 - y l } sul fon y l ) phen y l - 2 - me thyl - 1 , 3 - o x az ole (CAS No. 2097917456) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.